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Compound of Interest

Compound Name: 3-Chloro-4-propoxybenzaldehyde

Cat. No.: B1275944 Get Quote

An In-depth Technical Guide to the Safety of 3-Chloro-4-propoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information, handling

procedures, and emergency protocols for 3-Chloro-4-propoxybenzaldehyde (CAS No:

99070-71-0). The information is compiled from Safety Data Sheets (SDS) and chemical

databases to ensure researchers and laboratory personnel can manage this substance safely

and effectively.

Chemical and Physical Properties
3-Chloro-4-propoxybenzaldehyde is a substituted aromatic aldehyde used as a key

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its physical and

chemical properties are summarized below.
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Property Value Source

CAS Number 99070-71-0 [1]

Molecular Formula C₁₀H₁₁ClO₂ [1]

Molecular Weight 198.6 g/mol [1]

Appearance White solid [1]

Purity ≥ 95% (NMR) [1]

Storage Temperature 0-8°C [1]

Sensitivity Air sensitive

Hazard Identification and Classification
This compound is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to ingestion,

skin/eye contact, and environmental toxicity.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation[2]

Skin Sensitisation 1
H317: May cause an allergic

skin reaction

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[2][3]

Hazardous to the aquatic

environment, short-term
2

H401: Toxic to aquatic life

(Implied from H411)

Hazardous to the aquatic

environment, long-term
2

H411: Toxic to aquatic life with

long lasting effects

Label Elements

Signal Word:Warning[2]

Hazard Pictograms:

Health Hazard (GHS07): Exclamation Mark

Environmental Hazard (GHS09): Environment

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the hazards associated with 3-Chloro-4-propoxybenzaldehyde, strict adherence to the

following methodologies for handling, storage, and emergencies is critical.

Personal Protective Equipment (PPE)
A risk assessment should precede handling, but the following PPE is generally required.
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Area Recommended Protection Specification

Eye/Face
Safety glasses or chemical

goggles, face shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations.[2][4]

Skin Chemical-resistant gloves

Wear compatible chemical-

resistant gloves to prevent skin

exposure.[2][4]

Body Protective clothing, lab coat

Wear appropriate protective

clothing to prevent skin

exposure.[2]

Respiratory
NIOSH/MSHA-approved

respirator

Required in case of

inadequate ventilation or when

dust generation is likely.[2][4]

Methodology for Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][4]

Avoid breathing dust.[2] Minimize dust generation and accumulation.[3]

Avoid contact with skin, eyes, and clothing.[2][4]

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke in the work area.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2] The

recommended storage temperature is between 0-8°C.[1]
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The material is air-sensitive; handle and store under an inert gas like nitrogen or argon.[4]

Keep away from incompatible materials such as strong oxidizing agents.[4]

First Aid Experimental Protocols
Immediate action is required in case of exposure.

If Inhaled:

Remove the person to fresh air and keep them comfortable for breathing.[2]

If the person is not breathing, give artificial respiration.[5]

Seek medical attention.

In Case of Skin Contact:

Immediately take off all contaminated clothing.

Rinse the skin with plenty of soap and water for at least 15 minutes.[3]

If skin irritation or a rash occurs, consult a physician.

In Case of Eye Contact:

Rinse cautiously with water for several minutes.[2]

Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Immediately call an ophthalmologist or physician.

If Swallowed:

Rinse mouth.[6]

Immediately make the victim drink water (two glasses at most).

Do NOT induce vomiting.[7]
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Consult a physician immediately.

Spill Management Workflow
The following diagram outlines the logical workflow for responding to a spill of solid 3-Chloro-4-
propoxybenzaldehyde in a laboratory setting.
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Spill Detected

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk
(Minor vs. Major)

Don Appropriate PPE:
- Respirator

- Goggles & Face Shield
- Chemical Gloves

- Lab Coat

Minor Spill

Major Spill Procedure
- Evacuate Lab

- Call Emergency Response Team

Major Spill

Contain the Spill
Cover with inert absorbent material

(e.g., sand, vermiculite)

Clean Up Spill
- Gently sweep/scoop into a container

- Avoid creating dust
- Use non-sparking tools

Decontaminate Area
- Wash surface with appropriate solvent

- Wipe clean

Dispose of Waste
- Seal container

- Label as Hazardous Waste
- Follow institutional protocols

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a solid chemical spill.
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Toxicological and Ecotoxicological Information
While specific quantitative data such as LD50 or LC50 values are not readily available in the

provided search results, the GHS classification indicates significant biological effects.

Human Health: The compound is harmful if ingested and causes irritation to the skin, eyes,

and respiratory system.[2] It may also cause an allergic skin reaction upon repeated contact.

Symptoms of overexposure may include rash, itching, swelling, and breathing difficulties.[5]

Environmental Fate: It is classified as toxic to aquatic life with long-lasting effects. Therefore,

the product must not be allowed to enter drains or surface water.[2] Information on

persistence, degradability, and bioaccumulative potential is not available.[5]

Disposal Considerations
Waste material must be treated as hazardous. Disposal should be carried out by a licensed

contractor and in accordance with local, state, and federal regulations.[4][7] Containers should

be disposed of in an approved waste disposal plant.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Chloro-4-propoxybenzaldehyde safety data sheet].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275944#3-chloro-4-propoxybenzaldehyde-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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